Cas no 1261899-96-0 (3-(3,5-Dicarboxyphenyl)isonicotinic acid)

3-(3,5-Dicarboxyphenyl)isonicotinic acid structure
1261899-96-0 structure
Product Name:3-(3,5-Dicarboxyphenyl)isonicotinic acid
CAS No:1261899-96-0
MF:C14H9NO6
MW:287.224364042282
CID:2762184
PubChem ID:53224347
Update Time:2025-04-21

3-(3,5-Dicarboxyphenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(3,5-Dicarboxyphenyl)isonicotinic acid, 95%
    • MFCD18318416
    • REA31452
    • 3-(3,5-DICARBOXYPHENYL)ISONICOTINIC ACID
    • 1261899-96-0
    • DTXSID40688280
    • 3-(3,5-Dicarboxyphenyl)isonicotinic acid
    • Inchi: 1S/C14H9NO6/c16-12(17)8-3-7(4-9(5-8)13(18)19)11-6-15-2-1-10(11)14(20)21/h1-6H,(H,16,17)(H,18,19)(H,20,21)
    • InChI Key: VDICJMKXZWPJAD-UHFFFAOYSA-N
    • SMILES: OC(C1C=C(C(=O)O)C=C(C=1)C1C=NC=CC=1C(=O)O)=O

Computed Properties

  • Exact Mass: 287.04298701Da
  • Monoisotopic Mass: 287.04298701Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 415
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 125Ų

3-(3,5-Dicarboxyphenyl)isonicotinic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB325256-5g
3-(3,5-Dicarboxyphenyl)isonicotinic acid, 95%; .
1261899-96-0 95%
5g
€1159.00 2025-04-21

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